Diethyl Maleate: A Technical Guide to Safe Handling, Storage, and Disposal
Diethyl Maleate: A Technical Guide to Safe Handling, Storage, and Disposal
For Researchers, Scientists, and Drug Development Professionals
This document provides a comprehensive overview of the safety, handling, and storage precautions for diethyl maleate. The information is intended to guide laboratory personnel in the safe use of this chemical and to ensure compliance with standard safety protocols.
Chemical and Physical Properties
Diethyl maleate is a colorless liquid with a faint, pleasant odor. It is miscible with alcohol, diethyl ether, and paraffinic hydrocarbons, but insoluble in water.[1] Key physical and chemical properties are summarized in the table below.
| Property | Value | References |
| Molecular Formula | C8H12O4 | [1][2] |
| Molecular Weight | 172.18 g/mol | [1][2] |
| CAS Number | 141-05-9 | |
| Boiling Point | 225 °C (437 °F) | |
| Melting Point | -10 °C (14 °F) | |
| Flash Point | 93 °C (199.4 °F) | |
| Specific Gravity | 1.060 - 1.064 | |
| Vapor Pressure | 1 mmHg @ 57.3 °C | |
| Vapor Density | 5.94 (Air = 1.0) |
Toxicological Data
Diethyl maleate is considered a hazardous substance and can cause irritation to the eyes, skin, and respiratory system. It may also cause skin sensitization. The primary health effects are summarized in the table below.
| Toxicity Data | Value | Species | References |
| Oral LD50 | 3200 mg/kg | Rat | |
| Dermal LD50 | 4000 mg/kg | Rabbit | |
| Dermal LD50 | 5000 mg/kg | Rat | |
| Intraperitoneal LD50 | 3070 mg/kg | Rat |
Signs and Symptoms of Exposure:
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Eye Contact: Causes serious eye irritation.
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Skin Contact: May cause an allergic skin reaction. Repeated exposure can potentially lead to skin dryness and cracking.
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Inhalation: Inhalation of vapors may cause drowsiness, dizziness, and respiratory irritation.
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Ingestion: May be harmful if swallowed. Symptoms can include nausea, vomiting, diarrhea, and cramps. Massive exposures may lead to liver and kidney damage.
Safety and Handling Precautions
Proper handling of diethyl maleate is crucial to minimize exposure and ensure a safe working environment. The following procedures should be strictly adhered to.
Personal Protective Equipment (PPE)
A comprehensive assessment of the risks associated with handling diethyl maleate should be conducted to determine the appropriate PPE. The following are general recommendations:
| PPE | Specifications | References |
| Eye Protection | Safety glasses with side-shields or chemical safety goggles. | |
| Hand Protection | Chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected prior to use. | |
| Skin and Body Protection | Laboratory coat, long pants, and closed-toe shoes. | |
| Respiratory Protection | Use in a well-ventilated area. If engineering controls are insufficient, a NIOSH-approved respirator with an organic vapor cartridge is recommended. |
General Handling Procedures
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Work in a well-ventilated area, preferably in a chemical fume hood.
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Avoid contact with eyes, skin, and clothing.
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Do not breathe vapors or mists.
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Keep away from heat, sparks, and open flames.
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Wash hands thoroughly after handling.
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Do not eat, drink, or smoke in the laboratory.
Storage Requirements
Proper storage of diethyl maleate is essential to maintain its stability and prevent hazardous situations.
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Store in a cool, dry, and well-ventilated area.
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Keep containers tightly closed when not in use.
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Store away from incompatible materials such as strong acids, bases, oxidizing agents, and reducing agents.
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Protect from physical damage.
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Long-term contact with air and light may lead to the formation of explosive peroxides. It is recommended to date containers upon receipt and opening.
Emergency Procedures
In the event of an emergency, follow these procedures and seek immediate medical attention.
First Aid Measures
| Exposure | First Aid Procedure | References |
| Eye Contact | Immediately flush with plenty of water for at least 15 minutes, lifting upper and lower eyelids. Remove contact lenses if present and easy to do. | |
| Skin Contact | Immediately wash with plenty of soap and water. Remove contaminated clothing and shoes. | |
| Inhalation | Move the person to fresh air. If not breathing, give artificial respiration. | |
| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. |
Fire Fighting Measures
Diethyl maleate is a combustible liquid.
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.
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Fire Fighting Procedures: Wear self-contained breathing apparatus (SCBA) and full protective gear. Use water spray to cool nearby containers.
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Hazardous Combustion Products: Carbon monoxide and carbon dioxide.
Accidental Release Measures
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Minor Spills: Remove all ignition sources. Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a suitable container for disposal.
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Major Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection. Prevent the spill from entering drains or waterways.
Logical Workflow for Safety Precautions
The following diagram illustrates the logical flow of safety precautions when working with diethyl maleate, from initial risk assessment to emergency response.
Caption: Logical workflow for diethyl maleate safety precautions.
Generalized Experimental Workflow for Acute Oral Toxicity (LD50) Study
The following diagram outlines a generalized workflow for determining the acute oral toxicity (LD50) of a substance like diethyl maleate. This is a simplified representation and specific protocols may vary.
Caption: Generalized workflow for an acute oral toxicity study.
